3-(2,3-Dichlorobenzamido) Lamotrigine
3-(2,3-Dichlorobenzamido) Lamotrigine
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
An impurity of the anticonvulsant Lamotrigine
An impurity of the anticonvulsant Lamotrigine
Brand Name:
Vulcanchem
CAS No.:
252186-79-1
VCID:
VC21352679
InChI:
InChI=1S/C16H9Cl4N5O/c17-9-5-1-3-7(11(9)19)13-14(21)22-16(25-24-13)23-15(26)8-4-2-6-10(18)12(8)20/h1-6H,(H3,21,22,23,25,26)
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)NC(=O)C3=C(C(=CC=C3)Cl)Cl)N
Molecular Formula:
C16H9Cl4N5O
Molecular Weight:
429.1 g/mol
3-(2,3-Dichlorobenzamido) Lamotrigine
CAS No.: 252186-79-1
Cat. No.: VC21352679
Molecular Formula: C16H9Cl4N5O
Molecular Weight: 429.1 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards An impurity of the anticonvulsant Lamotrigine |
---|---|
CAS No. | 252186-79-1 |
Molecular Formula | C16H9Cl4N5O |
Molecular Weight | 429.1 g/mol |
IUPAC Name | N-[5-amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-3-yl]-2,3-dichlorobenzamide |
Standard InChI | InChI=1S/C16H9Cl4N5O/c17-9-5-1-3-7(11(9)19)13-14(21)22-16(25-24-13)23-15(26)8-4-2-6-10(18)12(8)20/h1-6H,(H3,21,22,23,25,26) |
Standard InChI Key | RDUGDEWOUWFKPL-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)NC(=O)C3=C(C(=CC=C3)Cl)Cl)N |
Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)NC(=O)C3=C(C(=CC=C3)Cl)Cl)N |
Appearance | White to Off-White Solid |
Melting Point | 239-241°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume